Cas no 308103-66-4 (Bis(P-sulfonatophenyl)phenylphosphine Hydrate Dipotassium Salt)

• Product Name: Bis(P-sulfonatophenyl)phenylphosphine Hydrate Dipotassium Salt
• CAS No: 308103-66-4
• MF: C₁₈H₁₇K₂O₈PS₂
• MW: 534.62314581871
• MDL: MFCD00269831
• CID: 300536
• PubChem ID: 329762008
• Update Time: 2025-04-19

Bis(P-sulfonatophenyl)phenylphosphine Hydrate Dipotassium Salt Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4,4'-(phenylphosphinidene)bis-, potassium salt, hydrate (1:2:2)
• 4,4′-(Phenylphosphinidene)bis(benzenesulfonic acid) dipotassium salt hydrate
• 4,4'-(phenylphosphinidene)bis(benzenesulfonic acid) dipotassium salt
• Bis(p-sulfonatophenyl)phenylphosphine dihydrate dipotassiuM salt
• BSPP
• AKOS015910838
• SY073159
• bis(p-sulfonatophenyl) phenylphosphine dihydrate dipotassium salt
• 308103-66-4
• 151888-20-9
• Potassium 4,4 inverted exclamation mark -(Phenylphosphinediyl)dibenzenesulfonate Dihydrate
• Bis(p-sulfonatophenyl)phenylphosphine dihydrate dipotassium salt, 97%
• Bis(p-sulfonatophenyl)phenylphosphine dihydrate dipotassiumsalt
• 4,4'-(Phenylphosphinidene)bis-benzenesulfonic acid dipotassium salt
• Benzenesulfonic acid,4,4'-(phenylphosphinidene)bis-,potassium salt(1:2)
• J-008859
• Potassium 4,4'-(phenylphosphinediyl)dibenzenesulfonate dihydrate
• AT27881
• Potassium4,4'-(phenylphosphinediyl)dibenzenesulfonatedihydrate
• dipotassium;4-[phenyl-(4-sulfonatophenyl)phosphanyl]benzenesulfonate;dihydrate
• MFCD00269831
• Bis(P-sulfonatophenyl)phenylphosphine Hydrate Dipotassium Salt
• DB-254046
• DIPOTASSIUM 4-[PHENYL(4-SULFONATOPHENYL)PHOSPHANYL]BENZENESULFONATE DIHYDRATE
• Benzenesulfonic acid, 4,4'-(phenylphosphinidene)bis-, potassium salt, hydrate (1:2:2)
• 4 4'-(PHENYLPHOSPHINIDENE)BIS(BENZENE-
• CVKCKLNGVYHFAX-UHFFFAOYSA-L

• MDL： MFCD00269831
• Inchi： 1S/C18H15O6PS2.2K.2H2O/c19-26(20,21)17-10-6-15(7-11-17)25(14-4-2-1-3-5-14)16-8-12-18(13-9-16)27(22,23)24;;;;/h1-13H,(H,19,20,21)(H,22,23,24);;;2*1H2/q;2*+1;;/p-2
• InChI Key： CVKCKLNGVYHFAX-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(C1C=CC(=CC=1)P(C1C=CC=CC=1)C1C=CC(=CC=1)S(=O)(=O)[O-])(=O)(=O)[O-].O.O

Computed Properties

• Exact Mass: 515.92700
• Monoisotopic Mass: 533.9376598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 633
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: Not determined
• Melting Point: 98-102 °C
• PSA: 153.98000
• LogP: 3.35030
• Solubility: Not determined
• Sensitiveness: air sensitive

Bis(P-sulfonatophenyl)phenylphosphine Hydrate Dipotassium Salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives